Fluvastatin t-butyl ester, (-)-

Description

Fluvastatin t-butyl ester, (-)- is a synthetic compound belonging to the statin class of drugs, widely recognized for its ability to lower lipid levels and reduce the risk of cardiovascular diseases like myocardial infarction and stroke. It is a derivative of fluvastatin and functions as an HMG-CoA reductase inhibitor, playing a crucial role in cholesterol biosynthesis by preventing the conversion of HMG-CoA to mevalonic acid. This inhibition leads to a reduction in low-density lipoprotein (LDL) cholesterol and triglycerides in the bloodstream. The compound interacts with carbonyl reductases, which are significant for its conversion to the active form of fluvastatin.

This ester is studied for its lipid-lowering effects and potential therapeutic applications in cardiovascular diseases. Its primary mechanism of action involves the competitive inhibition of HMG-CoA reductase, an enzyme that catalyzes the conversion of HMG-CoA to mevalonate, the rate-limiting step in cholesterol biosynthesis. By inhibiting this pathway, it effectively reduces cholesterol synthesis in the liver. The molecular formula of Fluvastatin t-butyl ester, (-)- is C28H34FNO4, with a molecular weight of 454.58 g/mol.

A similar compound is Fluvastatin t-butyl ester, (+)-, also known as (3R,5S)-Fluvastatin tert-Butyl Ester, which is another chemical derivative of Fluvastatin. Like Fluvastatin t-butyl ester, (-)-, the (+)- form belongs to the statin class of drugs and is used to lower cholesterol levels. Research suggests that Fluvastatin t-butyl ester, (+)- may serve as an intermediate in the synthesis of Fluvastatin. Its molecular formula is also C28H34FNO4, but it has a slightly different molecular weight of 467.57 .

• CAS No.: 194934-96-8
• Product Name: Fluvastatin t-butyl ester, (-)-
• Molecular Formula: C28H34FNO4
• Molecular Weight: 467.6 g/mol
• IUPAC Name: tert-butyl (E,3R,5S)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-3,5-dihydroxyhept-6-enoate
• Standard InChI: InChI=1S/C28H34FNO4/c1-18(2)30-24-9-7-6-8-23(24)27(19-10-12-20(29)13-11-19)25(30)15-14-21(31)16-22(32)17-26(33)34-28(3,4)5/h6-15,18,21-22,31-32H,16-17H2,1-5H3/b15-14+/t21-,22-/m1/s1
• Standard InChIKey: USGKHYXJISAYPE-UQECUQMJSA-N
• SMILES: CC(C)N1C2=CC=CC=C2C(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C3=CC=C(C=C3)F
• Canonical SMILES: CC(C)N1C2=CC=CC=C2C(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C3=CC=C(C=C3)F
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: tert-Butyl (E)-3,5-Dihydroxy-7-[3'-(4''-fluorophenyl)-1'-methylethylindol-2'-yl)hept-6-enoate; 7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic acid 1,1-dimethylethyl ester; (3R,5S)-Fluvastatin tert-Butyl Ester; (3R,5S,6E)-7-[
• PubChem Compound: 10115940
• Last Modified: Aug 15 2023